Cas no 51226-44-9 (Benzenamine, N-methyl-2,4-dinitro-N-phenyl-)

• Product Name: Benzenamine, N-methyl-2,4-dinitro-N-phenyl-
• CAS No: 51226-44-9
• MF: C₁₃H₁₁N₃O₄
• MW: 273.244142770767
• CID: 387113
• PubChem ID: 267329
• Update Time: 2025-04-19

Benzenamine, N-methyl-2,4-dinitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-methyl-2,4-dinitro-N-phenyl-
• N-Methyl-2,4-dinitro-N-phenylaniline
• NSC106503
• 51226-44-9
• NSC-106503
• N-Methyl-2,4-dinitrodiphenylamine
• 2,4-Dinitro-N,N-methylphenylamine
• AKOS003439283
• DTXSID20295951
• GRJOQWGGWXHXQQ-UHFFFAOYSA-N
• N-Methyl-2,4-dinitro-N-phenylaniline #

• Inchi： 1S/C13H11N3O4/c1-14(10-5-3-2-4-6-10)12-8-7-11(15(17)18)9-13(12)16(19)20/h2-9H,1H3
• InChI Key： GRJOQWGGWXHXQQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N(C)C1C=CC=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 273.07503
• Monoisotopic Mass: 273.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 89.52